1-Chloro-1-(2-chloro-3-mercaptophenyl)propan-2-one

• Molecular Formula: C9H8Cl2OS
• Molecular Weight: 235.13 g/mol
• IUPAC Name: 1-chloro-1-(2-chloro-3-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C9H8Cl2OS/c1-5(12)8(10)6-3-2-4-7(13)9(6)11/h2-4,8,13H,1H3
• InChI Key: XVWZSXPSQFJSRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C(=CC=C1)S)Cl)Cl

Description

1-Chloro-1-(2-chloro-3-mercaptophenyl)propan-2-one is a chlorinated aromatic ketone featuring a propan-2-one backbone substituted with a 2-chloro-3-mercaptophenyl group. The presence of both chlorine and mercapto (-SH) substituents on the phenyl ring imparts unique electronic and steric properties. The mercapto group enhances reactivity in hydrogen bonding and redox reactions, while the chlorine atoms contribute to electrophilic character. This compound is of interest in synthetic organic chemistry, particularly in the development of heterocycles or coordination complexes .

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key structural features and molecular parameters of 1-chloro-1-(2-chloro-3-mercaptophenyl)propan-2-one with similar compounds:

Compound Name	Molecular Formula	Molecular Weight	Substituents on Phenyl Ring	Predicted/Experimental Data	Source
1-Chloro-1-(2-chloro-3-mercaptophenyl)propan-2-one	C₉H₇Cl₂OS	242.13 (calc.)	2-Cl, 3-SH	N/A	Target
1-(3-(Chloromethyl)-2-mercaptophenyl)propan-1-one	C₁₀H₁₁ClOS	214.71	2-SH, 3-CH₂Cl	Density: 1.29 g/cm³ (predicted); pKa: 5.47
1-Chloro-1-(3-trifluoromethylphenyl)propan-2-one	C₁₀H₈ClF₃O	236.62	3-CF₃	CAS: 97132-58-6
1-Chloro-1-(4-fluorophenyl)propan-2-one	C₉H₈ClFO	186.61	4-F	Boiling Point: 353.9°C (predicted)
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	C₁₀H₁₀ClN₂O₂	234.65	4-OCH₃, hydrazinylidene (-N=N-)	Crystal structure reported (R factor: 0.038)

Key Observations :

• Substituent Effects : The mercapto (-SH) group in the target compound and its chloromethyl analogue (C₁₀H₁₁ClOS) introduces hydrogen-bonding capability, contrasting with the electron-withdrawing CF₃ group (C₁₀H₈ClF₃O), which increases lipophilicity .
• Steric and Electronic Profiles : The 2-chloro-3-mercaptophenyl substitution creates steric hindrance and polarizability, whereas the 4-fluorophenyl analogue (C₉H₈ClFO) exhibits reduced steric bulk but enhanced dipole moments .

Physicochemical Properties

• Boiling Points and Stability : The trifluoromethyl analogue (C₁₀H₈ClF₃O) likely has higher thermal stability due to the robust C-F bonds, whereas the mercapto-containing compounds may exhibit lower thermal stability owing to -SH oxidation susceptibility .
• Acidity : The mercapto group’s predicted pKa of ~5.47 (in C₁₀H₁₁ClOS) suggests moderate acidity, enabling deprotonation under mild conditions for nucleophilic reactions .